Cas no 1216439-18-7 (N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1216439-18-7
• MF: C₂₁H₂₆ClN₃OS
• MW: 403.968642711639
• CID: 5507374
• PubChem ID: 16798991
• Update Time: 2025-05-22

N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-(dimethylamino)propyl)-4-methyl-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride
• F2019-0003
• 1216439-18-7
• AKOS026680450
• N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• N-[3-(DIMETHYLAMINO)PROPYL]-4-METHYL-N-(6-METHYL-1,3-BENZOTHIAZOL-2-YL)BENZAMIDE HYDROCHLORIDE
• N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C21H25N3OS.ClH/c1-15-6-9-17(10-7-15)20(25)24(13-5-12-23(3)4)21-22-18-11-8-16(2)14-19(18)26-21;/h6-11,14H,5,12-13H2,1-4H3;1H
• InChI Key： DJQJPFYMAHJJHH-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=C(C)C=CC=2N=C1N(C(C1C=CC(C)=CC=1)=O)CCCN(C)C

Computed Properties

• Exact Mass: 403.1485113g/mol
• Monoisotopic Mass: 403.1485113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride

N-[3-(Dimethylamino)Propyl]-4-Methyl-N-(6-Methyl-1,3-Benzothiazol-2-Yl)Benzamide Hydrochloride: A Comprehensive Overview

The compound CAS No. 1216439-18-7, known as N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are widely studied for their versatile properties in drug discovery and material science. The structure of this compound is characterized by a benzothiazole ring system, a dimethylamino group, and a benzamide moiety, all of which contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new drugs targeting various diseases. For instance, researchers have explored the potential of N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride as a candidate for anti-inflammatory and antioxidant therapies. The presence of the dimethylamino group enhances the compound's ability to interact with biological systems, making it a promising lead for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include the benzothiazole derivative and the corresponding benzamide precursor. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the final product. These analytical methods are crucial for confirming the compound's identity and verifying its compliance with pharmaceutical standards.

The application of CAS No. 1216439-18-7 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated its potential as an active layer material in organic field-effect transistors (OFETs), where it exhibits excellent charge transport characteristics. This dual functionality underscores the versatility of this compound across diverse scientific domains.

From an environmental perspective, the synthesis and application of N-[3-(dimethylamino)propyl]-4-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride have been evaluated for their eco-friendliness. Green chemistry principles have been integrated into its production process to minimize waste and reduce energy consumption. Such sustainable practices align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, CAS No. 1216439-18-7 represents a cutting-edge molecule with multifaceted applications in both pharmacology and materials science. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable asset in modern chemical research. As ongoing investigations continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across various industries.